Cas no 2751614-87-4 (7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide)

• Product Name: 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide
• CAS No: 2751614-87-4
• MF: C₁₈H₂₆N₄O₄
• MW: 362.423444271088
• CID: 6221440
• PubChem ID: 165606171
• Update Time: 2025-08-01

7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide Chemical and Physical Properties

Names and Identifiers

• 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide
• 7-amino-N-[4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenyl]heptanamide
• 2751614-87-4
• EN300-28308549

• Inchi： 1S/C18H26N4O4/c1-26-15-12-13(20-16(23)6-4-2-3-5-10-19)7-8-14(15)22-11-9-17(24)21-18(22)25/h7-8,12H,2-6,9-11,19H2,1H3,(H,20,23)(H,21,24,25)
• InChI Key： XTOULOLRWZHMEB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1C(NC(CC1)=O)=O)NC(CCCCCCN)=O

Computed Properties

• Exact Mass: 362.19540532g/mol
• Monoisotopic Mass: 362.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 114Ų

Additional information on 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide

Comprehensive Overview of 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide (CAS No. 2751614-87-4)

The compound 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide (CAS No. 2751614-87-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a diazinane core and a methoxyphenyl moiety, makes it a subject of interest for scientists exploring novel therapeutic agents. The presence of both amino and amide functional groups further enhances its versatility in drug design and development.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. Researchers are particularly interested in compounds like 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide due to their potential applications in modulating enzyme activity or protein-protein interactions. This aligns with the growing focus on personalized medicine and the need for molecules that can address complex diseases with high specificity.

The synthesis of CAS No. 2751614-87-4 involves multi-step organic reactions, often starting from commercially available precursors. Key steps may include the formation of the diazinane ring and subsequent coupling with the methoxyphenylheptanamide backbone. Optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for further biological evaluation. Researchers frequently search for synthetic protocols and analytical methods to characterize this compound, reflecting its importance in medicinal chemistry.

From a pharmacological perspective, 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide exhibits promising bioactivity in preliminary studies. Its ability to interact with specific biological targets has sparked interest in its potential as a lead compound for drug discovery. For instance, its dioxo-diazinane moiety may mimic natural substrates, enabling it to bind selectively to enzymes involved in disease pathways. This mechanism is particularly relevant in the context of cancer research and inflammatory diseases, where targeted inhibition is a key strategy.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its development into a viable therapeutic agent. These properties influence its pharmacokinetics and bioavailability, which are frequently discussed topics in drug development forums. Researchers often seek information on structure-activity relationships (SAR) to optimize the compound's efficacy and reduce potential side effects. The integration of computational modeling and high-throughput screening has further accelerated the exploration of this molecule's potential.

In the broader context of chemical innovation, CAS No. 2751614-87-4 represents a fascinating example of how heterocyclic chemistry can yield molecules with diverse applications. The diazinane scaffold, in particular, has garnered attention for its role in designing bioactive compounds. As the scientific community continues to explore new frontiers in drug discovery, compounds like this will likely play a pivotal role in addressing unmet medical needs.

For those interested in the commercial aspects, 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide is available through specialized chemical suppliers and research catalogs. Its procurement is often accompanied by requests for technical data sheets and safety information, underscoring the importance of transparency in chemical commerce. Additionally, collaborations between academia and industry are vital for advancing the compound's applications, making it a focal point for partnership opportunities.

In summary, 7-amino-N-4-(2,4-dioxo-1,3-diazinan-1-yl)-3-methoxyphenylheptanamide (CAS No. 2751614-87-4) is a compound of significant scientific and therapeutic interest. Its unique structural features, combined with its potential biological activities, position it as a valuable candidate for further research. As the fields of medicinal chemistry and molecular biology evolve, this molecule is poised to contribute to groundbreaking discoveries in healthcare and beyond.